2-amino-1-(3,4-dihydro-2H-benzo[b][1,4]dioxepin-7-yl)ethan-1-ol

• IUPAC Name: 2-amino-1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)ethanol
• InChI: InChI=1S/C11H15NO3/c12-7-9(13)8-2-3-10-11(6-8)15-5-1-4-14-10/h2-3,6,9,13H,1,4-5,7,12H2
• InChI Key: ZZBBTSWTLWQUHD-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(C=C(C=C2)C(CN)O)OC1
• Molecular Formula: C11H15NO3
• Molecular Weight: 209.24 g/mol

Description

“2-amino-1-(3,4-dihydro-2H-benzo[b][1,4]dioxepin-7-yl)ethan-1-ol” is an organic compound that is used as an important raw material and intermediate in organic synthesis, pharmaceuticals, agrochemicals, and dyestuffs.

Synthesis Analysis

The compound can be synthesized by the condensation of 3,4-dihydro-2H-1,5-benzodioxepin-7-amine with salicylaldehyde derivatives/2-hydroxy-1-naphthaldehyde. The synthesized compounds were characterized by numerous analytical techniques such as NMR, FT-IR, UV–Vis, SEM, EDAX, mass spectrometry, ESR, powder XRD, TGA, magnetic susceptibility, elemental analysis, and molar conductance measurement for structural elucidation.

Molecular Structure Analysis

The molecular structure of the compound was established by interpretation of 1H NMR, 13C NMR, and Mass spectral data recorded after purification.

Chemical Reactions Analysis

The anodic oxidation of a natural antioxidative catechol, hydroxytyrosol, was developed in an acetonitrile/dimethylsulfoxide (or acetonitrile/water) solvent mixture to produce in a stable way the resulting non-activated o-quinone and generate structural analogues. 2-Amino-2,3-dihydro-1,4-benzodioxane derivatives were obtained as two regioisomers in good to high overall yields (65–90%) and 1:3 ratios, through an inverse electron demand Diels–Alder (IEDDA) reaction between the electrogenerated o-quinone and tertiary enamines.

Physical And Chemical Properties Analysis

The compound is soluble in water and highly soluble in ethanol and acetone. The compound has a dark yellow color and a melting point of 110–112 °C.

Scientific Research Applications

Antimicrobial Agents

. The presence of the heterocyclic moiety can be tailored to target specific microbial pathways, potentially leading to the development of new antibiotics or antiseptic agents.

Anticancer Therapeutics

. These compounds have shown efficacy against breast cancer cell lines, indicating the potential for this compound to serve as a scaffold for developing new anticancer drugs.

Antioxidant Properties

. This application is crucial in the development of therapeutic agents that can mitigate oxidative stress-related diseases.

Safety and Hazards

The compound is toxic if swallowed and in contact with skin. It causes skin irritation and serious eye irritation.

Future Directions

Further optimization and mechanism studies on this chemotype are underway. The progress of medicinal chemistry begun in the eighteenth century in an enthusiastic environment. Many researchers attempted to synthesize and design pharmaceutical agents and bioactive compounds that require biological importance on living systems and the human body.